Potassium (2-bromothiazol-5-yl)trifluoroborate

• IUPAC Name: potassium;(2-bromo-1,3-thiazol-5-yl)-trifluoroboranuide
• InChI: InChI=1S/C3HBBrF3NS.K/c5-3-9-1-2(10-3)4(6,7)8;/h1H;/q-1;+1
• InChI Key: ZZGPTTXQFFIHTP-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CN=C(S1)Br)(F)(F)F.[K+]
• Molecular Formula: C3HBBrF3KNS
• DSSTOX Substance ID: DTXSID60674903
• Molecular Weight: 269.93 g/mol
• CAS RN: 1150654-69-5

Description

Potassium (2-bromothiazol-5-yl)trifluoroborate is a chemical compound with the CAS Number: 1150654-69-5. Its IUPAC name is potassium (2-bromo-1,3-thiazol-5-yl) (trifluoro)borate. The molecular formula is C3HBBrF3NS.K and the molecular weight is 269.92.

Synthesis Analysis

Potassium Organotrifluoroborates are useful for Suzuki-Miyaura cross-coupling reactions and have also been used for a variety of other C-C bond forming reactions. They are compatible with a wide range of functional groups and are stable to many commonly used and harsh reaction conditions.

Molecular Structure Analysis

The InChI code for Potassium (2-bromothiazol-5-yl)trifluoroborate is 1S/C3HBBrF3NS.K/c5-3-9-1-2 (10-3)4 (6,7)8;/h1H;/q-1;+1. The InChI key is ZZGPTTXQFFIHTP-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is stored at a temperature of 2-8°C.

Scientific Research Applications

Chemical Synthesis and Material Development

Potassium (2-bromothiazol-5-yl)trifluoroborate and related compounds have been primarily used in chemical synthesis and material development. These compounds are integral in various chemical reactions and synthesis processes, leading to the creation of diverse organic compounds and materials with specific properties.

• Regioselective Synthesis : The compound plays a significant role in the regioselective synthesis of triazoles, facilitating the production of 2-aryltriazoles through a highly selective arylation process (Wang et al., 2009).
• Isomerization and Coupling Reactions : It is involved in hydrogenation reactions, leading to the selective formation of either the (Z)- or (E)-isomer of vinylborate. This adaptability in isomer formation is critical for synthesizing a variety of β-trifluoromethylstyrenes (Ramachandran & Mitsuhashi, 2015).
• Photoredox Coupling : In the field of continuous flow chemistry, potassium alkyl trifluoroborates are used in nickel/photoredox dual catalysis for the coupling of aryl bromides, demonstrating the compound's versatility in creating Csp3-Csp2 bonds with reduced reaction times and a broader substrate scope (DeLano et al., 2016).
• Synthesis of Functionalized Organotrifluoroborates : The compound is utilized in the synthesis of functionalized organotrifluoroborates, indicating its importance in creating structurally diverse organoboron compounds, which are valuable in various chemical syntheses (Molander & Ham, 2006).

Catalysis and Reaction Mechanisms

Potassium (2-bromothiazol-5-yl)trifluoroborate is also a significant player in catalysis, impacting the efficiency and selectivity of chemical reactions.

• Cross-Coupling Reactions : The compound is a key player in Pd-catalyzed Suzuki-Miyaura cross-coupling reactions, demonstrating its utility in the formation of biaryls and heteroaryls through efficient catalysis (Molander & Biolatto, 2003).
• Rate-Limiting Step Modification : In decarboxylative cross-coupling reactions, the use of potassium polyfluorobenzoates modifies the rate-limiting step, showcasing the compound's role in influencing reaction kinetics and mechanisms (Shang et al., 2010).

Safety and Hazards

The compound has been classified under the GHS07 hazard class. The hazard statements include H319-H335-H315. The precautionary statements include P264-P280-P302+P352-P321-P332+P313-P362-P264-P280-P305+P351+P338-P337+P313P.